ethyl 2,2-difluoro-2-(1-methyl-1H-pyrazol-5-yl)acetate

• IUPAC Name: ethyl 2,2-difluoro-2-(2-methylpyrazol-3-yl)acetate
• InChI: InChI=1S/C8H10F2N2O2/c1-3-14-7(13)8(9,10)6-4-5-11-12(6)2/h4-5H,3H2,1-2H3
• InChI Key: JRFXEYLSJAWNBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC=NN1C)(F)F
• Molecular Formula: C8H10F2N2O2
• Molecular Weight: 204.17 g/mol

Description

Ethyl 2,2-difluoro-2-(1-methyl-1H-pyrazol-5-yl)acetate is a chemical compound with the CAS Number: 1343190-46-4. It has a molecular weight of 204.18. The IUPAC name for this compound is ethyl difluoro (1-methyl-1H-pyrazol-5-yl)acetate.

Physical And Chemical Properties Analysis

Ethyl 2,2-difluoro-2-(1-methyl-1H-pyrazol-5-yl)acetate is a liquid at room temperature.

Scientific Research Applications

Synthesis of Antimicrobial Agents

Ethyl 2-(1H-pyrazol-1-yl)acetate was synthesized and further processed to produce derivatives with significant antimicrobial activity against common pathogenic bacteria. These compounds were compared with standard drugs like Ciprofloxacin and Tetracycline, highlighting the potential of this chemical scaffold in developing new antibacterial agents (Asif et al., 2021).

Heterocyclic Synthesis

Research has demonstrated the versatility of ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates in synthesizing a variety of heterocyclic compounds, including pyran, pyridine, and pyridazine derivatives. This showcases the compound's utility in organic synthesis, contributing to the development of novel chemical entities with potential pharmacological applications (Mohareb et al., 2004).

Crystallography and DFT Studies

A study focused on the synthesis, characterization, and structural analysis of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate revealed insights into the molecular geometry and electronic structure of the molecule through X-ray diffraction and DFT studies. This research contributes to a deeper understanding of the molecular properties of pyrazole derivatives, aiding in the design of compounds with tailored chemical and physical properties (Viveka et al., 2016).

Multi-Component Reactions (MCRs)

Ethyl 2-hydroxy-7-methyl-5-oxo-4-aryl-2-(trifluoromethyl)-3,4-dihydro-2H,5H-pyrano[4,3-b]pyran-3-carboxylate derivatives were synthesized using a one-pot, three-component reaction. This method highlights the compound's role in facilitating the synthesis of complex molecules, which could be valuable in medicinal chemistry and drug discovery efforts (Wang et al., 2012).

Safety and Hazards

This compound has several hazard statements including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.